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Compound of Interest

Compound Name: 4-Methoxyisoindoline

Cat. No.: B166256

Technical Guide: 4-Methoxyisoindoline

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical compound 4-
Methoxyisoindoline, focusing on its core identification characteristics.

Chemical Identity and Structure

4-Methoxyisoindoline is a heterocyclic organic compound. Its structure consists of a bicyclic
isoindoline core, which is a dihydro-1H-isoindole, substituted with a methoxy group (-OCHs) at
the 4-position of the benzene ring.

The IUPAC (International Union of Pure and Applied Chemistry) name for this compound is 4-
methoxy-2,3-dihydro-1H-isoindole.[1] This systematic hame precisely describes the molecular
architecture: "4-methoxy" indicates the substituent and its location, "2,3-dihydro" specifies the
saturation of the five-membered heterocyclic ring, and "1H-isoindole" defines the parent bicyclic
structure.[1]

Compound Identification Data

For ease of reference and comparison, key identifying data for 4-Methoxyisoindoline are
summarized in the table below. Such data is fundamental for compound registration, analytical
characterization, and computational modeling.
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Identifier Value

IUPAC Name 4-methoxy-2,3-dihydro-1H-isoindole
CAS Number 127168-73-4[2]

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Canonical SMILES COC1=C2CNCC2=CC=C1

Logical Workflow for Compound Characterization

The identification and structural elucidation of a chemical entity like 4-Methoxyisoindoline
follows a standardized logical workflow. This process begins with sample analysis and
culminates in the assignment of a definitive structure and systematic name. The following
diagram illustrates this fundamental workflow, which is a cornerstone of chemical and
pharmaceutical research.
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Diagram 1: General Workflow for Chemical Structure Elucidation

Click to download full resolution via product page

Caption: General workflow for chemical structure elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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